Cas no 769099-80-1 (2,5-Diazabicyclo[2.2.1]heptane,2-[(4-fluorophenyl)methyl]-)

• Product Name: 2,5-Diazabicyclo[2.2.1]heptane,2-[(4-fluorophenyl)methyl]-
• CAS No: 769099-80-1
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 551187
• PubChem ID: 2760909
• Update Time: 2025-04-19

2,5-Diazabicyclo[2.2.1]heptane,2-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,2-[(4-fluorophenyl)methyl]-
• 2-(4-FLUOROBENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE
• 2-[(4-fluorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane
• 2-(2-METHOXYETHOXY)-ETHOXY]ACETYL CHLORIDE
• AKOS027383341
• FT-0644871
• 769099-80-1
• 2-(4-Fluorobenzyl)-2,5-diazabicyclo[2.2.1]heptane
• SCHEMBL12342529
• STR10266
• A838890
• DTXSID40375406

• Inchi： 1S/C12H15FN2/c13-10-3-1-9(2-4-10)7-15-8-11-5-12(15)6-14-11/h1-4,11-12,14H,5-8H2
• InChI Key： WOCPIKSQKAHVNP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CC2CC1CN2

Computed Properties

• Exact Mass: 206.12200
• Monoisotopic Mass: 206.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.179
• Boiling Point: 296.4°C at 760 mmHg
• Flash Point: 133.1°C
• Refractive Index: 1.567
• PSA: 15.27000
• LogP: 1.63850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines